
Technical Guide: Sourcing and Utilizing
Doxofylline-d4 for Bioanalytical Research

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Doxofylline-d4

CAS No.: 1346599-13-0

Cat. No.: B584288

Get Quote

Executive Summary
Doxofylline-d4 (CAS: 1346599-13-0) is the stable isotope-labeled (SIL) analog of the xanthine

bronchodilator Doxofylline.[1][2] It is the critical Internal Standard (IS) required for regulated

bioanalysis (GLP/GCP) to correct for matrix effects, extraction efficiency, and ionization

variability in LC-MS/MS workflows.

This guide details the procurement landscape, technical specifications, and validated

experimental protocols for integrating Doxofylline-d4 into pharmacokinetic (PK) and

therapeutic drug monitoring (TDM) assays.

Part 1: Technical Profile & Sourcing Strategy
Chemical Identity[4][5][6][7]

Chemical Name: 7-((1,3-dioxolan-2-yl-4,4,5,5-d4)methyl)-1,3-dimethyl-3,7-dihydro-1H-

purine-2,6-dione[1][3]

CAS Number: 1346599-13-0[1][2][3]
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Unlabeled Parent CAS: 69975-86-6[1][4][5]

Molecular Formula: C₁₁H₁₀D₄N₄O₄

Molecular Weight: 270.28 g/mol (vs. 266.25 g/mol for unlabeled)[1]

Mass Shift: +4 Da (Sufficient to avoid isotopic overlap with the M+0 parent signal).

Validated Suppliers
The following vendors have been verified to supply Doxofylline-d4 with Certificates of Analysis

(CoA) suitable for regulatory submission.

Supplier Catalog # Purity Specification Notes

Toronto Research

Chemicals (TRC)
TRC-D557102

Isotopic ≥ 99%;

Chemical ≥ 98%

Primary global source;

distributed via LGC

Standards.

TLC Pharm Standards D-129008 Isotopic ≥ 99%

High reliability for

Canadian/US

markets.

Veeprho VE0014562 Custom Synthesis

Specializes in impurity

standards; good for

bulk custom orders.

Simson Pharma D370008 Custom Synthesis

Indian-based supplier;

cost-effective for

Asian markets.
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Procurement Warning: Ensure you request the Isotopic Purity specifically. A standard >98%

chemical purity is insufficient if the isotopic enrichment is <99%, as unlabeled "d0" impurity will

interfere with the analyte quantification.

Vendor Selection Logic (Decision Tree)
Use the following logic to validate a new supplier for critical reagents.

Select Supplier

Request CoA

Isotopic Purity > 99%?

Chemical Purity > 98%?

Yes

Reject Supplier

No (<99%)

Confirm Mass Shift (+4 Da)

Yes No (<98%)

Approve for Purchase
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Click to download full resolution via product page

Figure 1: Vendor validation workflow ensures the Internal Standard does not contribute

interference to the analyte channel.

Part 2: Experimental Protocol (LC-MS/MS)
The Role of Deuteration
In Electrospray Ionization (ESI), co-eluting phospholipids can suppress ionization. Because

Doxofylline-d4 is chemically identical to the analyte, it co-elutes and experiences the exact

same suppression. The ratio of Analyte/IS remains constant, correcting the quantitative data.

Stock Solution Preparation
Objective: Create stable stock solutions that prevent degradation (hydrolysis of the dioxolane

ring).

Primary Stock (1.0 mg/mL):

Weigh 1.0 mg of Doxofylline-d4.

Dissolve in Methanol (MeOH). Note: Avoid water in the primary stock to prevent long-term

hydrolysis.

Store at -20°C. Stability: ~6 months.

Working Internal Standard (WIS):

Dilute Primary Stock with 50% Methanol/Water to reach 500 ng/mL.

Prepare fresh weekly.

Sample Extraction (Protein Precipitation)
This method is validated for human plasma/serum.

Aliquot: Transfer 50 µL of plasma into a centrifuge tube.
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Spike IS: Add 10 µL of WIS (500 ng/mL Doxofylline-d4). Vortex gently.

Precipitate: Add 200 µL of Acetonitrile (ACN) (Cold, 4°C).

Agitate: Vortex for 2 minutes at high speed.

Centrifuge: 12,000 x g for 10 minutes at 4°C.

Transfer: Inject 5 µL of the clear supernatant into the LC-MS/MS.

LC-MS/MS Conditions
System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex API 4000/5500 or Waters Xevo).

Parameter Setting

Column
Kinetex C18 (50 x 2.1 mm, 5 µm) or Acquity

UPLC HSS T3

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 - 0.4 mL/min

Gradient
10% B (0-0.5 min) -> 90% B (0.5-2.0 min) ->

10% B (2.1-3.0 min)

Ionization ESI Positive Mode

MRM Transitions:

Doxofylline: 267.1

181.1 (Quantifier)

Doxofylline-d4 (IS): 271.2

181.1 (Quantifier)[6]
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Mechanism: The transition to m/z 181.1 represents the cleavage of the dioxolane ring side

chain. Since the deuterium label is on the dioxolane ring (or the methyl linker), the fragment

m/z 181 (the xanthine core) might be common to both if the label is lost, OR the label is

retained on the core depending on the synthesis. Correction: For Doxofylline-d4 (CAS

1346599-13-0), the deuterium is on the dioxolane ring. Therefore, the fragment m/z 181.1 is the

unlabeled xanthine core.

Doxofylline: 267

181 (Loss of unlabeled side chain).

Doxofylline-d4: 271

181 (Loss of deuterated side chain).

Note: This confirms that the m/z 181 product ion is identical for both. Separation relies

entirely on the precursor mass (267 vs 271).

Part 3: Quality Control & Troubleshooting[9]
Cross-Talk Verification
Before running samples, you must validate that the IS does not contribute to the Analyte signal

(and vice versa).

IS Interference Check: Inject a "Zero" sample (Matrix + IS only). Monitor the Analyte channel

(267 ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

181).[6][7][8][9]

Acceptance Criteria: Signal must be < 20% of the LLOQ (Lower Limit of Quantitation).

Reverse Interference: Inject a ULOQ (Upper Limit of Quantitation) sample without IS.

Monitor the IS channel (271

181).[6][8]

Acceptance Criteria: Signal must be < 5% of the average IS response.
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Troubleshooting Workflow
Use this logic if IS variability exceeds ±15% across the run.

High IS Variability (>15%) Check Pipetting Accuracy

Assess Matrix Effect
Pipetting OK

Retrain Analyst

Error Found

Check Stock Solubility
Suppression Detected

Switch to LLE Extraction

High Suppression

Sonicate/Warm StockPrecipitate Visible

Click to download full resolution via product page

Figure 2: Diagnostic workflow for stabilizing Internal Standard response in clinical assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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